![molecular formula C22H25N3O3S B4974745 6-(4-methoxyphenyl)-9-[(2-pyridinylthio)acetyl]-6,9-diazaspiro[4.5]decan-7-one](/img/structure/B4974745.png)
6-(4-methoxyphenyl)-9-[(2-pyridinylthio)acetyl]-6,9-diazaspiro[4.5]decan-7-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(4-methoxyphenyl)-9-[(2-pyridinylthio)acetyl]-6,9-diazaspiro[4.5]decan-7-one, also known as "compound X," is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.
Mechanism of Action
The mechanism of action of compound X is not fully understood, but it is believed to involve the modulation of dopamine receptors in the brain. Specifically, compound X has been shown to bind to the D2 and D3 dopamine receptors and to act as a partial agonist. This results in an increase in dopamine release and an improvement in cognitive function.
Biochemical and Physiological Effects
Compound X has been shown to have several biochemical and physiological effects, including an increase in dopamine release, an improvement in cognitive function, and a reduction in oxidative stress. It has also been shown to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using compound X in lab experiments is its high potency and selectivity for dopamine receptors. This makes it a useful tool for studying the role of dopamine receptors in the brain and for developing new drugs that target these receptors. However, one of the limitations of using compound X is its relatively low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on compound X, including the development of new drugs that target dopamine receptors, the investigation of its potential as an anticancer agent, and the study of its effects on other neurotransmitter systems in the brain. Other potential future directions include the development of new synthesis methods for compound X and the investigation of its potential as a tool for studying the role of oxidative stress in neurological disorders.
Synthesis Methods
The synthesis of compound X involves several steps, including the reaction of 4-methoxybenzaldehyde with 2-pyridinylthioacetic acid, followed by the reaction of the resulting intermediate with 1,2-diaminocyclohexane. The final product is obtained by refluxing the intermediate with acetic anhydride and acetic acid. The yield of compound X is approximately 70%, and the purity is determined by high-performance liquid chromatography.
Scientific Research Applications
Compound X has shown promising results in various fields of scientific research, including medicinal chemistry, drug discovery, and neuropharmacology. Its potential applications include the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Compound X has also shown potential as an anticancer agent and as a tool for studying the role of dopamine receptors in the brain.
properties
IUPAC Name |
6-(4-methoxyphenyl)-9-(2-pyridin-2-ylsulfanylacetyl)-6,9-diazaspiro[4.5]decan-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O3S/c1-28-18-9-7-17(8-10-18)25-20(26)14-24(16-22(25)11-3-4-12-22)21(27)15-29-19-6-2-5-13-23-19/h2,5-10,13H,3-4,11-12,14-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBTWOFQDSVZNSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=O)CN(CC23CCCC3)C(=O)CSC4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-Methoxyphenyl)-9-[(2-pyridinylthio)acetyl]-6,9-diazaspiro[4.5]decan-7-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.